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Compound of Interest

Compound Name: 2-Phenylacetohydrazide

Cat. No.: B146101

Essential Safety and Handling Guide for 2-
Phenylacetohydrazide

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Phenylacetohydrazide. It is intended for researchers, scientists,
and drug development professionals to ensure personnel safety and minimize environmental
impact.

Chemical Identifier and Hazard Information
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Identifier Value

Chemical Name 2-Phenylacetohydrazide

N-Acetyl-N'-phenylhydrazine, Acetic acid 2-

Synenyms phenylhydrazide, 1-Acetyl-2-phenylhydrazine
CAS Number 114-83-0[1][2]

Molecular Formula CsH10N20[2]

Molecular Weight 150.18 g/mol [2]

GHS Hazard Class Acute Toxicity 3, Oral[2]

Hazard Pictogram GHSO06 (Skull and Crossbones)[2][3]

Signal Word Danger[2][3]

Toxic if swallowed.[4] Harmful in contact with
skin or if inhaled.[1]

Hazard Statements

Storage Temperature 15-25°C[2]

Operational Plan

1.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidizing agents, strong acids, and strong bases.[1]

Keep the container tightly closed and store in a locked cabinet or an area accessible only to
authorized personnel.[4]

Label the container clearly with the chemical name, concentration, date, and hazard
symbols.[5]

. Handling:
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o Engineering Controls: All handling of solid 2-Phenylacetohydrazide should be conducted in

a certified chemical fume hood to minimize inhalation of dust.[5] Use a ventilated balance

enclosure or a powder-containment hood for weighing.[5] If unavailable, perform weighing

within the chemical fume hood with the sash at the lowest practical height.[5]

» Personal Protective Equipment (PPE): A comprehensive PPE strategy is mandatory.

Eye and Face Protection: Chemical safety goggles that meet ANSI Z87.1 standards are
required.[5][6] A face shield should be worn in addition to goggles when there is a risk of
splashing.[5][6]

Skin and Body Protection: A chemical-resistant and flame-retardant lab coat must be worn
and fully buttoned.[5] Long pants and closed-toe shoes are also required.[5][6] For tasks
with a higher risk of contamination, a chemical-resistant apron should be worn over the lab
coat.[5]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are essential.[5]
Always inspect gloves for any signs of degradation or perforation before use.[5] Dispose of
contaminated gloves after use.[3]

Respiratory Protection: If working outside of a fume hood or if dust generation is
unavoidable, a NIOSH-approved respirator with appropriate cartridges for organic vapors
and particulates should be used.[3]

e Procedural Guidance:

[¢]

[e]

[e]

[e]

When dissolving the solid, slowly add the solvent to the solid to minimize dust generation.

[5]
Use a pipette or a funnel for transferring solutions to prevent spills.[5]

Cover the work surface with absorbent, disposable bench paper to contain any potential
spills.[5]

Avoid contact with skin and eyes, and do not breathe dust.[1]

3. Post-Handling and Cleanup:
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o At the end of the procedure, decontaminate all surfaces and equipment with an appropriate
solvent and then a cleaning solution.[5]

e Wash hands and any exposed skin thoroughly after handling.[1][4]

Emergency Procedures

 Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for
breathing.[1] Call a poison center or doctor if you feel unwell.

o Skin Contact: If on skin, wash with plenty of soap and water.[1][3] Remove contaminated
clothing immediately.

o Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing and consult a physician.[3]

 Ingestion: If swallowed, immediately call a poison center or doctor.[4] Rinse mouth. Never
give anything by mouth to an unconscious person.[3]

o Spills: In case of a spill, evacuate the area. Wearing appropriate PPE, cover the spill with an
absorbent material. Carefully scoop the material into a suitable, closed container for
disposal.[3] Avoid creating dust.[3]

Disposal Plan

» Dispose of 2-Phenylacetohydrazide and any contaminated materials in a designated,
labeled, and sealed container.

» All waste must be disposed of through an approved hazardous waste disposal plant.[1][4] Do
not dispose of it down the drain.[3]

Experimental Workflow for Handling 2-
Phenylacetohydrazide
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Preparation

Don Appropriate PPE:
- Safety Goggles & Face Shield
- Chemical-Resistant Lab Coat
- Nitrile/Neoprene Gloves

'

Prepare Work Area:
- Work in a Fume Hood

- Cover surface with absorbent paper
J
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Weighing:
- Use ventilated enclosure or
perform in fume hood

- Handle carefully to avoid dust

Dissolving:
- Slowly add solvent to solid
Transferring:
- Use pipette or funnel

Cleanup & Disposal
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Decontaminate:
- Clean equipment and surfaces

'

Waste Disposal:
- Collect all waste in a
sealed, labeled container

'

Remove PPE:
- Dispose of gloves
- Wash hands thoroughly

'

Final Disposal:
- Transfer to approved
hazardous waste facility
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Caption: Workflow for the safe handling of 2-Phenylacetohydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

